Cas no 168141-88-6 (Cyclopropanecarboxylic acid, 2-(acetyloxy)-, methyl ester, trans- (9CI))

• Product Name: Cyclopropanecarboxylic acid, 2-(acetyloxy)-, methyl ester, trans- (9CI)
• CAS No: 168141-88-6
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 1349194
• PubChem ID: 45090324
• Update Time: 2025-04-20

Cyclopropanecarboxylic acid, 2-(acetyloxy)-, methyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(acetyloxy)-, methyl ester, trans- (9CI)
• (1R,2R)-Methyl 2-acetoxycyclopropanecarboxylate
• 1932780-99-8
• 168141-88-6
• rel-(1R,2R)-Methyl 2-acetoxycyclopropanecarboxylate

• Inchi： 1S/C7H10O4/c1-4(8)11-6-3-5(6)7(9)10-2/h5-6H,3H2,1-2H3/t5-,6-/m1/s1
• InChI Key： YWWPPUZWGMJPTD-PHDIDXHHSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6